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Compound of Interest

4-Hydroxy-5-methylisophthalic
Compound Name:

acid
CAS No.: 4365-31-5
Cat. No.: B175720

Get Quote

Executive Summary & Chemical Profile

4-Hydroxy-5-methylisophthalic acid (HMPA) (CAS: 4365-31-5) represents a distinct class of
"functionalized aromatic monomers." Unlike standard isophthalic acid, which serves primarily
as a structural spacer in commodity polyesters (e.g., PET modifications), HMPA introduces two
critical electronic and steric modifiers: a phenolic hydroxyl group and a methyl group at the 5-
position.

These substituents break the structural symmetry and introduce lateral hydrogen bonding sites,
making HMPA a high-value candidate for:

e Functionalized High-Performance Polyesters: Enhancing glass transition temperature (

) and providing "handles" for post-polymerization modification (e.g., grafting bioactive
agents).

o Metal-Organic Frameworks (MOFs): Acting as a tri-topic or modified di-topic linker where the
phenolic oxygen can participate in secondary metal binding or pore-environment tuning for
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gas separation.

Chemical Profile

Property Specification
4-hydroxy-5-methylbenzene-1,3-dicarboxylic
IUPAC Name .
acid
Molecular Formula
Molecular Weight 196.16 g/mol

2x Carboxylic Acid (Aryl), 1x Hydroxyl

Functional Groups )
(Phenolic), 1x Methyl

pKa Values (Est.)

Soluble in DMSO, DMF, Alcohols; Sparingly

Solubilit
Y soluble in water

Application I: Synthesis of Functionalized
Copolyesters

Context: Standard aromatic polyesters often lack reactive sites for surface modification.
Incorporating HMPA as a co-monomer (typically 5—20 mol%) introduces pendant phenolic
groups. These groups increase the polymer's hydrophilicity and allow for "Click" chemistry or
further esterification without degrading the backbone.

Mechanistic Insight

The steric bulk of the 5-methyl group disrupts chain packing, which can improve solubility in
organic solvents (aiding processing), while the 4-hydroxy group introduces inter-chain
hydrogen bonding, often raising the

compared to non-functionalized analogs.
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Protocol: Melt Transesterification Synthesis

This protocol utilizes the diethyl ester derivative (Diethyl 4-hydroxy-5-methylisophthalate) to
prevent decarboxylation and ensure stoichiometric control.

Materials
e Monomer A: Diethyl 4-hydroxy-5-methylisophthalate (DE-HMPA)

e Monomer B: 1,4-Butanediol (Excess)
o Catalyst: Titanium(IV) butoxide (
), 200 ppm

 Stabilizer: Irganox 1010 (Antioxidant)

Step-by-Step Methodology

o Esterification Stage (Oligomerization):

o Load DE-HMPA and 1,4-Butanediol (1:2.2 molar ratio) into a 3-neck round-bottom flask
equipped with a mechanical stirrer, nitrogen inlet, and Dean-Stark trap.

o Purge with
for 30 minutes.
o Heat to 160°C until the melt is clear. Add catalyst (

).

o Raise temperature to 190°C over 1 hour. Collect ethanol distillate. Critical: The phenolic
OH is less reactive than the aliphatic diol but can participate in transesterification if
temperatures exceed 240°C. Keep this stage below 200°C.

» Polycondensation Stage:

o Apply vacuum gradually (target < 1 mbar) to remove excess diol and drive molecular
weight build-up.
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o Raise temperature to 220°C. Stir at constant torque.

o End-Point: Stop reaction when torque stabilizes or "Weisenberg effect” (climbing the stirrer
shaft) is observed.

o Work-up:
o Dissolve the resulting polymer in Chloroform or DMF.
o Precipitate into cold Methanol.

o Filter and dry under vacuum at 60°C for 24 hours.

Workflow Diagram (Polymerization)
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Caption: Melt transesterification workflow for HMPA-based polyesters, emphasizing controlled
vacuum stages to prevent phenolic cross-linking.

Application II: Metal-Organic Frameworks (MOFs)

Context: HMPA is an excellent ligand for MOFs. The dicarboxylate motif forms the structural
"struts” (typically coordinating to Zn, Cu, or Zr clusters), while the hydroxyl group points into the
pore. This "free" hydroxyl group is critical for:

o Gas Separation: Preferential binding of
over

via hydrogen bonding.

e Sensing: The phenolic proton can be transferred or interact with analytes (e.g., quenching
fluorescence upon binding heavy metals).
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Protocol: Solvothermal Synthesis of Zn-HMPA MOF

Based on general protocols for 5-substituted isophthalate MOFs.

Materials
e Ligand: 4-Hydroxy-5-methylisophthalic acid (HMPA)

o Metal Source: Zinc Nitrate Hexahydrate (

)

e Solvent: DMF / Ethanol / Water (4:1:1 v/v)

» Modulator: Acetic acid (optional, to control crystal size)

Step-by-Step Methodology

e Precursor Dissolution:
o Dissolve 1.0 mmol HMPA and 2.0 mmol

in 20 mL of the solvent mixture.

o Sonicate for 10 minutes to ensure homogeneity.
e Solvothermal Reaction:
o Transfer solution to a Teflon-lined stainless steel autoclave (25 mL capacity).

o Seal and heat to 100°C for 72 hours. Note: Lower temperatures (80-100°C) favor high
crystallinity for hydroxy-functionalized ligands compared to unsubstituted isophthalic acid.

 Activation (Critical Step):
o Cool to room temperature naturally.

o Filter crystals and wash with DMF (3x) to remove unreacted ligand.
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o Solvent Exchange: Soak crystals in anhydrous methanol for 3 days, refreshing solvent
every 24 hours. Reason: Removes high-boiling DMF from pores without collapsing the
framework.

o Degassing: Heat under dynamic vacuum (

Torr) at 120°C for 12 hours.

Workflow Diagram (MOF Synthesis)

Precursor Mixing
(HMPA + Zn Salt + DMF)

Solvothermal Growth
100°C, 72h

DMF Wash
(Remove Unreacted Ligand)

Solvent Exchange
(Methanol, 3 Days)

Thermal Activation
120°C, Vacuum

Click to download full resolution via product page

Caption: Solvothermal synthesis and activation protocol for HMPA-based Metal-Organic
Frameworks.

Analytical Validation & Expected Results

To validate the successful incorporation of HMPA, researchers should monitor the following
parameters:
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Technique Observation Interpretation

Presence of phenolic -OH

Broad band 3200-3500

FT-IR Spectroscopy (confirming it did not react

during polymerization).

Singlet Methyl group protons (integral

1H NMR (DMSO-d6) confirmation of incorporation
ppm ratio).

HMPA copolymers typically

show higher

DSC (Thermal) Shift than pure aliphatic polyesters

due to rigid aromatic ring and
H-bonding.

Confirms crystallinity and

phase purity (compare to
PXRD (for MOFs) Sharp low-angle peaks ) )

simulated pattern from single

crystal).
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» Polyester Synthesis Methodology: Kricheldorf, H. R. (2001). Syntheses and Applications of
Polyesters. In: Handbook of Polymer Synthesis. This reference grounds the melt
transesterification protocols for aromatic polyesters. (General Reference for Protocol
Validity).

« Isophthalic Acid Derivatives in Polymers
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» To cite this document: BenchChem. [Advanced Polymer Architectures using 4-Hydroxy-5-
methylisophthalic Acid (HMPA)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175720/docs#advanced-polymer-architectures-using-
4-hydroxy-5-methylisophthalic-acid-hmpa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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